Cas no 101858-28-0 (1-Octadecanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1))

• Product Name: 1-Octadecanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• CAS No: 101858-28-0
• MF: C₂₂H₄₆Cl₃N
• MW: 430.966344356537
• CID: 195078
• PubChem ID: 59058
• Update Time: 2025-04-19

1-Octadecanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• bis(2-chloroethyl)-octadecylazanium,chloride
• 1-OCTADECYLAMINE, N,N-BIS(2-CHLOROETHYL)-, HYDROCHLORIDE
• AC1L1QDD
• AC1Q1S4W
• LS-97772
• N,N-Bis(2-chloroethyl)-1-octadecylamine hydrochloride
• n,n-bis(2-chloroethyl)octadecan-1-aminium chloride
• 101858-28-0

• Inchi： 1S/C22H45Cl2N.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-25(21-18-23)22-19-24;/h2-22H2,1H3;1H
• InChI Key： DZVSLOBVDXQRIP-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CCCCCCCCCCCCCCCCCC.[Cl-]

Computed Properties

• Exact Mass: 382.9098
• Monoisotopic Mass: 429.27
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• Boiling Point: 421.8°Cat760mmHg
• Flash Point: 208.9°C
• PSA: 5.9
• LogP: 3.61440